Cas no 130339-63-8 (6H-Purin-6-one,1,5-dihydro-2-methyl-)

• Product Name: 6H-Purin-6-one,1,5-dihydro-2-methyl-
• CAS No: 130339-63-8
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 102679
• PubChem ID: 136931191
• Update Time: 2025-04-18

6H-Purin-6-one,1,5-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1,5-dihydro-2-methyl-
• 6H-Purin-6-one, 1,5-dihydro-2-methyl- (9CI)
• 2-methyl-5,6-dihydro-1H-purin-6-one
• 130339-63-8
• DTXSID601293618
• 2-methyl-1H-purin-6(5H)-one
• 1,5-Dihydro-2-methyl-6H-purin-6-one
• 6H-PURIN-6-ONE, 1,5-DIHYDRO-2-METHYL-
• DB-284280

• Inchi： 1S/C6H6N4O/c1-3-9-5-4(6(11)10-3)7-2-8-5/h2,4H,1H3,(H,7,8,9,10,11)
• InChI Key： MYVBYZUGVOEZTB-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC=N2)N=C(C)N1

Computed Properties

• Exact Mass: 150.05428
• Monoisotopic Mass: 150.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 66.2A^2

Experimental Properties

• PSA: 66.18